Cas no 2309455-36-3 (2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid)

2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid is a specialized organic compound featuring a benzyloxycarbonyl-protected azocane ring linked to a 5-bromopyridin-2-yl moiety and an acetic acid functional group. This structure offers versatility in synthetic chemistry, particularly in the development of pharmacologically active molecules or intermediates for heterocyclic compounds. The bromopyridine subunit provides a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group enables conjugation or derivatization. The benzyloxycarbonyl (Cbz) protecting group enhances stability during synthetic manipulations. This compound is well-suited for applications in medicinal chemistry and drug discovery, where its modular design facilitates the construction of complex scaffolds.
2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid structure
2309455-36-3 structure
Product Name:2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
CAS No:2309455-36-3
MF:C22H25BrN2O5
MW:477.348305463791
CID:6412612
PubChem ID:165829294
Update Time:2025-05-24

2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2309455-36-3
    • EN300-7429568
    • 2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
    • 2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
    • Inchi: 1S/C22H25BrN2O5/c23-18-8-9-19(24-14-18)22(30-16-20(26)27)10-4-5-12-25(13-11-22)21(28)29-15-17-6-2-1-3-7-17/h1-3,6-9,14H,4-5,10-13,15-16H2,(H,26,27)
    • InChI Key: JCWSNFNKKWASEO-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1(CCN(C(=O)OCC2C=CC=CC=2)CCCC1)OCC(=O)O

Computed Properties

  • Exact Mass: 476.09468g/mol
  • Monoisotopic Mass: 476.09468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 89Ų

2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7429568-0.05g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
0.05g
$1912.0 2024-05-24
Enamine
EN300-7429568-0.1g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
0.1g
$2002.0 2024-05-24
Enamine
EN300-7429568-0.25g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
0.25g
$2093.0 2024-05-24
Enamine
EN300-7429568-0.5g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
0.5g
$2185.0 2024-05-24
Enamine
EN300-7429568-1.0g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
1.0g
$2276.0 2024-05-24
Enamine
EN300-7429568-2.5g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
2.5g
$4458.0 2024-05-24
Enamine
EN300-7429568-5.0g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
5.0g
$6597.0 2024-05-24
Enamine
EN300-7429568-10.0g
2-({1-[(benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid
2309455-36-3 95%
10.0g
$9781.0 2024-05-24

Additional information on 2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid

Recent Advances in the Study of 2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid (CAS: 2309455-36-3)

The compound 2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid (CAS: 2309455-36-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azocane ring and bromopyridine moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 2309455-36-3, achieving higher yields and purity compared to previous methods. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.

In terms of biological activity, 2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid has demonstrated selective inhibition of certain kinases involved in inflammatory pathways. A collaborative research effort between academic and industrial laboratories reported that this compound exhibits nanomolar affinity for specific kinase targets, with minimal off-target effects. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of active investigation is the compound's role in targeted drug delivery. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), leveraging its chemical stability and ability to release payloads under specific conditions. Preliminary data from in vivo studies indicate that ADCs incorporating 2309455-36-3 show improved tumor targeting and reduced systemic toxicity compared to traditional linker systems.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups working on structural modifications to address these limitations. Computational modeling and high-throughput screening are being employed to identify derivatives with optimized pharmacokinetic profiles.

In conclusion, 2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azocan-4-yl}oxy)acetic acid represents a promising scaffold for drug development, with applications spanning from enzyme inhibition to targeted therapy. Continued research efforts are expected to further elucidate its mechanism of action and expand its therapeutic potential.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd